5-Fluoropyridine-3-carboxylic acid N-oxide
Description
5-Fluoropyridine-3-carboxylic acid N-oxide is a chemical compound with the molecular formula C6H4FNO3 . It has a molecular weight of 157.1g/mol .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 5-Fluoropyridine-3-carboxylic acid N-oxide, often involves complex reactions. For instance, fluorination of pyridine by complex AlF3 and CuF2 at 450–500 °C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine . Additionally, 3-Bromo-2-nitropyridine reacts with Bu4N+F− in DMF at 20 °C to form 2-fluoro-3-bromopyridine .
Molecular Structure Analysis
The molecular structure of 5-Fluoropyridine-3-carboxylic acid N-oxide can be represented by the SMILES string OC(=O)c1cncc(F)c1 . The InChI key for this compound is BXZSBDDOYIWMGC-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
5-Fluoropyridine-3-carboxylic acid N-oxide is a solid substance . It has a density of 1.48±0.1 g/cm3 . The melting point of this compound is reported to be between 193-198 °C .
Scientific Research Applications
Fluorinated Building Blocks
“5-Fluoropyridine-3-carboxylic acid N-oxide” is used as a fluorinated building block in the synthesis of various chemical compounds . The presence of fluorine atoms in the compound can significantly alter the physical, chemical, and biological properties of the resulting molecules .
Synthesis of Enoxacin
This compound has been used as a starting material in the alternative synthesis of enoxacin, a broad-spectrum antibiotic that is particularly effective against Gram-negative bacteria .
Antilipolytic Agents
The compound has been used in the synthesis of antilipolytic agents . These agents can inhibit the breakdown of fats (lipolysis), which can be useful in the treatment of conditions like hyperlipidemia .
Hydrophobic Chromatography
“5-Fluoropyridine-3-carboxylic acid N-oxide” has been used in hydrophobic chromatography, a method used to separate proteins based on their hydrophobicity .
Synthesis of Herbicides and Insecticides
The compound has been used in the synthesis of certain herbicides and insecticides . The fluorine atom in the compound can enhance the effectiveness of these pesticides .
Radiobiology
The compound has potential applications in radiobiology . Specifically, it can be used in the synthesis of F 18-substituted pyridines, which are of interest as potential imaging agents for various biological applications .
properties
IUPAC Name |
5-fluoro-1-oxidopyridin-1-ium-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO3/c7-5-1-4(6(9)10)2-8(11)3-5/h1-3H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULOJHSLPFZBIRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=[N+](C=C1F)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30704529 |
Source
|
| Record name | 5-Fluoro-1-oxo-1lambda~5~-pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30704529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoropyridine-3-carboxylic acid N-oxide | |
CAS RN |
1526-19-8 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 5-fluoro-, 1-oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1526-19-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-1-oxo-1lambda~5~-pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30704529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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